Cas no 866152-25-2 (1,4-bis[3-methyl-4-(propan-2-yl)phenyl]piperazine-2,5-dione)

• Product Name: 1,4-bis[3-methyl-4-(propan-2-yl)phenyl]piperazine-2,5-dione
• CAS No: 866152-25-2
• MF: C₂₄H₃₀N₂O₂
• MW: 378.507206439972
• CID: 5271128
• Update Time: 2025-05-20

1,4-bis[3-methyl-4-(propan-2-yl)phenyl]piperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1,4-bis[3-methyl-4-(propan-2-yl)phenyl]piperazine-2,5-dione

• InChI Key： XYQWFRIXNOBUQD-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C(C)C)C(C)=C2)CC(=O)N(C2=CC=C(C(C)C)C(C)=C2)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1,4-bis[3-methyl-4-(propan-2-yl)phenyl]piperazine-2,5-dione

Chemical Profile of 1,4-bis[3-methyl-4-(propan-2-yl)phenyl]piperazine-2,5-dione (CAS No. 866152-25-2)

1,4-bis[3-methyl-4-(propan-2-yl)phenyl]piperazine-2,5-dione, identified by its CAS number 866152-25-2, is a sophisticated organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine derivatives class, a structural motif widely recognized for its significance in drug design due to its favorable pharmacokinetic properties and diverse biological activities. The presence of multiple aromatic rings and functional groups in its molecular structure endows it with unique chemical characteristics that make it a promising candidate for further exploration in therapeutic applications.

The molecular structure of 1,4-bis[3-methyl-4-(propan-2-yl)phenyl]piperazine-2,5-dione consists of a central piperazine ring substituted with two phenyl groups at the 1 and 4 positions. Each phenyl ring is further modified with a methyl group at the 3-position and an isopropyl group at the 4-position. This specific arrangement of substituents contributes to the compound's overall steric hindrance and electronic properties, which are critical factors in determining its interaction with biological targets. The dione functionality at the 2 and 5 positions introduces additional reactivity, making this compound a versatile scaffold for chemical modifications and derivatization.

In recent years, there has been a growing interest in piperazine derivatives as pharmacological agents due to their ability to modulate various neurotransmitter systems. The compound 1,4-bis[3-methyl-4-(propan-2-yl)phenyl]piperazine-2,5-dione has been studied for its potential role in central nervous system (CNS) disorders. Preliminary research suggests that this molecule may exhibit properties relevant to the treatment of conditions such as depression, anxiety, and neurodegenerative diseases. The dual substitution pattern on the phenyl rings enhances its binding affinity to specific receptors, which is a key factor in drug efficacy.

The synthesis of 1,4-bis[3-methyl-4-(propan-2-yl)phenyl]piperazine-2,5-dione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of appropriately substituted phenyl halides, which are then coupled to a piperazine precursor through palladium-catalyzed cross-coupling reactions. Subsequent functional group transformations introduce the dione moiety and other substituents. Advanced synthetic techniques such as flow chemistry have been employed to improve scalability and reproducibility in the production of this compound.

One of the most compelling aspects of 1,4-bis[3-methyl-4-(propan-2-yl)phenyl]piperazine-2,5-dione is its potential as a lead compound for drug development. Its unique structural features allow for extensive structural modification without compromising its core pharmacophore. Researchers have explored various derivatives of this compound to enhance its pharmacological profile. For instance, modifications aimed at improving solubility or reducing metabolic clearance have been investigated to enhance bioavailability. These efforts align with current trends in medicinal chemistry that emphasize rational drug design and structure-based optimization.

The biological activity of 1,4-bis[3-methyl-4-(propan-2-yl)phenyl]piperazine-2,5-dione has been evaluated through in vitro and in vivo studies. Initial experiments have shown that this compound interacts with several key neurotransmitter receptors, including serotonin receptors (5-HT). This interaction is particularly relevant given the role of serotonin in mood regulation and its involvement in therapeutic agents used for treating psychiatric disorders. Further studies are needed to fully elucidate the mechanisms by which this compound exerts its effects on neural pathways.

Recent advancements in computational chemistry have facilitated the rapid screening of potential drug candidates like 1,4-bis[3-methyl-4-(propan-2-yl)phenyl]piperazine-2,5-dione using molecular modeling techniques. These methods allow researchers to predict binding affinities and metabolic stability before conducting costly wet-lab experiments. Such computational approaches have accelerated the discovery process by identifying promising compounds that warrant further investigation. The integration of machine learning algorithms has further enhanced these capabilities by enabling more accurate predictions based on large datasets.

The pharmaceutical industry continues to invest in innovative approaches to address unmet medical needs. Compounds like 1,4-bis[3-methyl-4-(propan-2-yl)phenyl]piperazine-2,5-dione represent a valuable addition to the arsenal of potential therapeutics under development. Their complex structures offer opportunities for designing molecules with tailored properties that can overcome limitations associated with existing treatments. As research progresses, it is anticipated that more derivatives will be synthesized and tested for their therapeutic potential across various disease indications.

In conclusion,1,4-bis[3-methyl-4-(propan-2-y l)phen yl)piperaz ine - 2 ,5 -dion e (CAS No . 866152 -25 - 2) stands out as an intriguing compound with significant promise in pharmaceutical applications . Its unique structural features , coupled wi th preliminary evidence o f bi ological activity , make it a compellin g candidate f or furthe r studie s . With advanc ements i n synt hesi s an d computatio nal metho ds facilitatin g faster discove ry , thi s compoun d holds th e potenti al t o contribute t o no v el treatme nts f or curren tly unmet medical needs . The continued exploration o f i ts pharma ceutical properti es will undoubtedly enrich our understanding o f piperazine deriva tives an d their role i n modern medicine .